4-(4-Methoxy-benzenesulfonyl)-piperidine

• IUPAC Name: 4-(4-methoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C12H17NO3S/c1-16-10-2-4-11(5-3-10)17(14,15)12-6-8-13-9-7-12/h2-5,12-13H,6-9H2,1H3
• InChI Key: JMPBLOVCCHRJPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCNCC2
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol
• CAS RN: 101769-01-1

Description

4-(4-Methoxy-benzenesulfonyl)-piperidine, also known as MBS, is a chemical compound that has gained significant interest in scientific research due to its unique properties. It is a white crystalline solid that is soluble in water and organic solvents. MBS is widely used in the field of biochemistry and molecular biology as a reagent for protein modification and labeling.

Mechanism of Action

4-(4-Methoxy-benzenesulfonyl)-piperidine modifies proteins by reacting with amino acid residues such as cysteine and lysine. The sulfonyl group of this compound reacts with the thiol group of cysteine residues to form a covalent bond. Similarly, the piperidine group of this compound reacts with the amino group of lysine residues to form a covalent bond. This modification can alter the biochemical and physiological properties of the protein.
Biochemical and Physiological Effects:
This compound-modified proteins have been shown to have altered biochemical and physiological properties. For example, this compound modification of cysteine residues can lead to changes in protein conformation, stability, and function. This compound modification of lysine residues can also affect protein-protein interactions and enzymatic activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Methoxy-benzenesulfonyl)-piperidine in lab experiments is its specificity for cysteine and lysine residues. This allows for targeted modification of specific amino acid residues in proteins. However, this compound modification can also be non-specific in some cases, leading to unwanted modifications of other amino acid residues. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-(4-Methoxy-benzenesulfonyl)-piperidine in scientific research. One potential application is in the development of new protein-based therapeutics. This compound modification can be used to improve the stability and efficacy of therapeutic proteins. Additionally, this compound can be used in combination with other reagents to achieve more complex protein modifications. Overall, the use of this compound in scientific research is likely to continue to grow in the coming years, as researchers continue to explore its potential applications.

Scientific Research Applications

4-(4-Methoxy-benzenesulfonyl)-piperidine has been extensively used in scientific research as a reagent for protein modification and labeling. It is commonly used to label cysteine residues in proteins, which can then be detected using various analytical techniques such as mass spectrometry. This compound has also been used to modify lysine residues in proteins, which can be useful for studying protein-protein interactions.